Cas no 1260753-47-6 (3-(4-ethoxy-3-methoxyphenyl)pyrrolidine)

3-(4-Ethoxy-3-methoxyphenyl)pyrrolidine is a pyrrolidine derivative featuring a substituted phenyl ring, characterized by ethoxy and methoxy functional groups at the 4- and 3-positions, respectively. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motif, which is often associated with bioactivity, particularly in central nervous system (CNS) targeting applications. The ethoxy and methoxy substituents enhance its lipophilicity, potentially improving membrane permeability and bioavailability. Its pyrrolidine core offers conformational rigidity, making it a valuable intermediate for the synthesis of more complex molecules. The compound is typically utilized in exploratory studies for drug discovery, where its modular structure allows for further functionalization.
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine structure
1260753-47-6 structure
Product Name:3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
CAS No:1260753-47-6
MF:C13H19NO2
MW:221.29546380043
CID:6030822
PubChem ID:116989183
Update Time:2025-06-14

3-(4-ethoxy-3-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
    • EN300-1840833
    • 1260753-47-6
    • Inchi: 1S/C13H19NO2/c1-3-16-12-5-4-10(8-13(12)15-2)11-6-7-14-9-11/h4-5,8,11,14H,3,6-7,9H2,1-2H3
    • InChI Key: WVWOEXAJARIKPH-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C1CNCC1)OCC

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.5Ų

3-(4-ethoxy-3-methoxyphenyl)pyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1840833-0.05g
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
1260753-47-6
0.05g
$827.0 2023-09-19
Enamine
EN300-1840833-0.1g
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
1260753-47-6
0.1g
$867.0 2023-09-19
Enamine
EN300-1840833-0.25g
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
1260753-47-6
0.25g
$906.0 2023-09-19
Enamine
EN300-1840833-0.5g
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
1260753-47-6
0.5g
$946.0 2023-09-19
Enamine
EN300-1840833-1.0g
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
1260753-47-6
1g
$986.0 2023-06-03
Enamine
EN300-1840833-2.5g
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
1260753-47-6
2.5g
$1931.0 2023-09-19
Enamine
EN300-1840833-5.0g
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
1260753-47-6
5g
$2858.0 2023-06-03
Enamine
EN300-1840833-10.0g
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
1260753-47-6
10g
$4236.0 2023-06-03
Enamine
EN300-1840833-1g
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
1260753-47-6
1g
$986.0 2023-09-19
Enamine
EN300-1840833-5g
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
1260753-47-6
5g
$2858.0 2023-09-19

3-(4-ethoxy-3-methoxyphenyl)pyrrolidine Related Literature

Additional information on 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine

Research Brief on 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine (CAS: 1260753-47-6): Recent Advances and Applications

3-(4-ethoxy-3-methoxyphenyl)pyrrolidine (CAS: 1260753-47-6) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have demonstrated that 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine exhibits notable activity as a modulator of specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings suggest its potential utility in the treatment of neurological and psychiatric disorders, such as Parkinson's disease, depression, and schizophrenia. The compound's unique chemical structure, characterized by the presence of ethoxy and methoxy substituents on the phenyl ring, contributes to its selective binding affinity and pharmacokinetic profile.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's interaction with dopamine D2 and D3 receptors using in vitro and in vivo models. The results indicated that 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine acts as a partial agonist at these receptors, with a higher affinity for D3 receptors. This selectivity may reduce the risk of side effects commonly associated with non-selective dopamine agonists, such as dyskinesia and psychosis. The study also reported favorable blood-brain barrier penetration and metabolic stability, making it a promising candidate for further development.

Another recent study, published in ACS Chemical Neuroscience, explored the compound's potential as an antidepressant. Using rodent models of depression, researchers found that 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine significantly reduced depressive-like behaviors, possibly through its modulation of serotonin receptors and downstream signaling pathways. The compound's dual activity on dopamine and serotonin systems may offer a novel approach to treating treatment-resistant depression, although further clinical studies are needed to validate these findings.

Beyond its neurological applications, 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine has also been investigated for its anti-inflammatory and antioxidant properties. A 2022 study in the European Journal of Pharmacology reported that the compound reduced oxidative stress and inflammation in cellular models of neurodegenerative diseases. These effects were attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine production, suggesting potential applications in neuroprotection and aging-related disorders.

Despite these promising findings, challenges remain in the development of 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine as a therapeutic agent. Issues such as optimal dosing, long-term safety, and potential drug-drug interactions need to be addressed in future research. Additionally, the compound's synthesis and scalability for large-scale production require further optimization to meet pharmaceutical industry standards.

In conclusion, 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine (CAS: 1260753-47-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique pharmacological profile and potential applications in neurology, psychiatry, and inflammation highlight the need for continued investigation. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutic interventions.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.